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Chemical Profile of Phenylacetone Oxime

The table below summarizes the basic chemical information for phenylacetone oxime, which is consistent

across multiple chemical databases [1] [2] [3].

Property Value

CAS Number 13213-36-0 [1] [2] [3]

Molecular Formula C₉H₁₁NO [1] [2] [3]

Molecular Weight 149.19 g/mol [1] [3]

Chemical Name 1-Phenylpropan-2-one oxime [1] [2]

Density ~0.99 g/cm³ [3]

Refractive Index ~1.514 [3]

Stability Concerns & Handling Recommendations

Oximes can be susceptible to degradation under various conditions. While direct data is unavailable, insights

can be drawn from a study on N-hydroxy-3,4-methylenedioxymethamphetamine (N-OH-MDMA), a
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structurally similar N-hydroxy compound [4].

Key Instability Factors

pH: The primary instability factor is high pH. The study on N-OH-MDMA found it degraded by
approximately 85% after just 2 hours in an alkaline solution (pH 10). This suggests

phenylacetone oxime may also be highly unstable in basic conditions [4].
Oxidation: Oximes and N-hydroxy compounds can be sensitive to oxidative degradation.

Recommended Stabilization Strategies

Maintain Acidic pH: Store solutions in a slightly acidic buffer (e.g., pH 4-6) to minimize hydrolytic
degradation [4].

Use Antioxidants: Add antioxidants like L-ascorbic acid to scavenge reactive oxygen species and
prevent oxidative decomposition [4].

Choose Solvents Wisely: Avoid using diethyl ether for extractions, as it may contain peroxides that
can promote oxidation [4].

Control Temperature: Store solutions at 2-8°C to slow down degradation reactions [2].

Experimental Workflow for Stability Assessment

Since published data is limited, you can determine the stability profile of phenylacetone oxime under your

specific conditions by conducting a systematic study. The workflow below outlines the key steps.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S0379073809004046
https://www.smolecule.com/products/s626832?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0379073809004046
https://www.sciencedirect.com/science/article/abs/pii/S0379073809004046
https://www.sciencedirect.com/science/article/abs/pii/S0379073809004046
https://www.sciencedirect.com/science/article/abs/pii/S0379073809004046
https://glppharmastandards.com/product-details/Phenylacetone-oxime
https://www.smolecule.com/products/s626832?utm_src=pdf-body
https://www.smolecule.com/products/s626832?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Prepare Stock Solution

Factor 1: pH
(Prepare buffers across a pH range)

Factor 2: Additives
(e.g., with/without antioxidant)

Factor 3: Temperature
(Refrigerated vs. Ambient)

Incubate Solutions
Over Time

Sampling Point T₁ Sampling Point T₂ ...

Analyze Samples
(e.g., HPLC-UV)

Quantify Degradation
Calculate % Recovery
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Detailed Protocols

Solution Preparation

Prepare a stock solution of phenylacetone oxime in a suitable solvent (e.g., methanol).
Aliquot this stock solution into vials containing different buffers covering a range of pH values

(e.g., pH 4, 7, and 10).
Prepare another set where a strong antioxidant like L-ascorbic acid (0.1-1.0 mg/mL) is added

[4].
Store these aliquots at different temperatures (e.g., 4°C, 25°C).

Analysis Method
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Instrumentation: Use High-Performance Liquid Chromatography with a UV detector (HPLC-

UV). A polymer-coated silica-based C18 column is recommended as it can provide better
peak shape for N-hydroxy compounds compared to normal silica columns [4].

Monitoring: Analyze the samples at time zero (t₀) and at regular intervals thereafter. Monitor for
the disappearance of the phenylacetone oxime peak and the appearance of new peaks

indicating degradation products.

Frequently Asked Questions

Q1: What are the likely degradation products of phenylacetone oxime? While not confirmed for

phenylacetone oxime, the degradation of the similar compound N-OH-MDMA in alkaline solution

produced the corresponding ketone (MDP2P) and other products [4]. For phenylacetone oxime, the parent

ketone, phenylacetone (P2P), is a potential degradation product [5].

Q2: My oxime solution has changed color. What does this mean? Phenylacetone oxime is described as a

yellow to pale yellow liquid [2]. A darkening of this color or a change in hue over time can be a visual

indicator of ongoing decomposition and should prompt a fresh analysis to confirm potency.

Q3: I cannot find a stability-indicating method for this compound. What should I do? The HPLC

method described above, using a polymer-coated column and potentially low-pH mobile phases, is a good

starting point for developing a stability-indicating method. You must validate that the method can separate

the parent oxime peak from its degradation products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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